Cas no 220847-56-3 (Benzoic acid, 2-acetyl-6-chloro-)

• Product Name: Benzoic acid, 2-acetyl-6-chloro-
• CAS No: 220847-56-3
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 1406476
• PubChem ID: 15278694
• Update Time: 2025-04-20

Benzoic acid, 2-acetyl-6-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-acetyl-6-chloro-
• 2-acetyl-6-chlorobenzoic acid
• SCHEMBL6640962
• 220847-56-3
• YIRUFOFQYUOMML-UHFFFAOYSA-N
• 2-chloro-6-acetylbenzoic acid

• Inchi： 1S/C9H7ClO3/c1-5(11)6-3-2-4-7(10)8(6)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： YIRUFOFQYUOMML-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C)=O)=C1C(=O)O

Computed Properties

• Exact Mass: 198.00841
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37